Cas no 1393547-54-0 (4-Amino-2-chloropyrimidine-5-carbaldehyde)

• Product Name: 4-Amino-2-chloropyrimidine-5-carbaldehyde
• CAS No: 1393547-54-0
• MF: C₅H₄ClN₃O
• MW: 157.557759284973
• MDL: MFCD22543997
• CID: 4668370
• PubChem ID: 72214557
• Update Time: 2025-08-04

4-Amino-2-chloropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloropyrimidine-5-carbaldehyde
• 4-Amino-2-chloropyrimidine-5
• 5-Pyrimidinecarboxaldehyde, 4-amino-2-chloro-
• BS-15339
• SY346713
• Y11582
• 4-Amino-2-chloro-5-pyrimidinecarboxaldehyde
• MFCD22543997
• 1393547-54-0
• DB-138204
• AB76994
• CS-0157350
• AKOS027441354

• MDL： MFCD22543997
• Inchi： 1S/C5H4ClN3O/c6-5-8-1-3(2-10)4(7)9-5/h1-2H,(H2,7,8,9)
• InChI Key： OECXFKRCZAGHDF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C=O)C(N)=N1

Computed Properties

• Exact Mass: 157.0042895g/mol
• Monoisotopic Mass: 157.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 409.0±30.0 °C(Predicted)
• pka: 0.59±0.10(Predicted)

4-Amino-2-chloropyrimidine-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-Amino-2-chloropyrimidine-5-carbaldehyde

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4-Amino-2-chloropyrimidine-5-carbaldehyde: A Comprehensive Overview

4-Amino-2-chloropyrimidine-5-carbaldehyde, identified by the CAS number 1393547-54-0, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its pyrimidine ring structure, has been the focus of extensive research due to its unique properties and versatile functional groups. The presence of an amino group at position 4, a chlorine atom at position 2, and an aldehyde group at position 5 makes it a valuable molecule in synthetic chemistry and drug design.

The synthesis of 4-Amino-2-chloropyrimidine-5-carbaldehyde involves a series of well-established organic reactions. Typically, the starting material is a pyrimidine derivative, which undergoes substitution or addition reactions to introduce the amino and chlorine groups. The aldehyde group is introduced through oxidation or condensation reactions, ensuring the molecule's functionality. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 4-Amino-2-chloropyrimidine-5-carbaldehyde has shown promise in the field of medicinal chemistry. Its structure allows for easy modification, enabling the creation of bioactive compounds with potential therapeutic effects. For instance, researchers have explored its role as a precursor in the synthesis of antiviral and anticancer agents. The compound's ability to form hydrogen bonds and its aromaticity contribute to its stability and reactivity in biological systems.

Recent studies have highlighted the importance of 4-Amino-2-chloropyrimidine-5-carbaldehyde in the development of coordination polymers and metalloorganic frameworks (MOFs). The aldehyde group acts as a coordinating ligand, enabling the formation of stable metal complexes with desirable properties for gas storage and catalysis. Moreover, its amino group enhances the flexibility of these materials, making them suitable for advanced applications in nanotechnology.

The chemical stability of 4-Amino-2-chloropyrimidine-5-carbaldehyde under various conditions has been thoroughly investigated. It exhibits good thermal stability up to 180°C and is resistant to hydrolysis under mild acidic or basic conditions. However, exposure to strong oxidizing agents may lead to degradation, forming byproducts such as pyridine derivatives.

In conclusion, 4-Amino-2-chloropyrimidine-5-carbaldehyde, with its unique structure and functional groups, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, and catalysis, driven by ongoing advancements in synthetic methods and material characterization techniques. As research progresses, this compound is expected to unlock new possibilities in both academic and industrial settings. ]]>